4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol

• IUPAC Name: 4-chloro-2-[[(3-chlorophenyl)methylamino]methyl]phenol
• InChI: InChI=1S/C14H13Cl2NO/c15-12-3-1-2-10(6-12)8-17-9-11-7-13(16)4-5-14(11)18/h1-7,17-18H,8-9H2
• InChI Key: GFYYYFAFDRTOKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNCC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C14H13Cl2NO
• Molecular Weight: 282.2 g/mol

Description

4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol, also known as 4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol, is a synthetic aromatic compound belonging to the family of phenols. It is a colorless, crystalline solid with a molecular weight of 279.6 g/mol and a melting point of 106-107°C. 4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol has several applications in the field of scientific research, including as a reagent for the synthesis of other compounds, as a catalyst, as a biomarker, and as a pharmaceutical agent.

Scientific Research Applications

• Antimicrobial and Antidiabetic Activities : One study synthesized derivatives of 4-aminophenol, including compounds similar to 4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol. These compounds exhibited broad-spectrum antimicrobial activities against various bacteria and fungi. They also demonstrated significant inhibition of enzymes related to diabetes, suggesting potential antidiabetic applications. Additionally, the study explored their interaction with human DNA, indicating potential as anticancer agents (Rafique et al., 2022).

• Corrosion Inhibition : A study synthesized four amine derivative compounds, including a structure related to 4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol, to assess their corrosion inhibition performance on mild steel in an acidic environment. The study found that these compounds effectively inhibited corrosion, indicating their potential use as corrosion inhibitors in industrial applications (Boughoues et al., 2020).

• Fluorescence Detection : Another research focused on the fluorescence turn-on detection of cysteine, an important amino acid, using a compound structurally similar to 4-Chloro-2-{[(3-chlorobenzyl)amino]methyl}phenol. This compound showed promising results in detecting cysteine over other amino acids, suggesting its application in biochemical assays and diagnostics (Liu et al., 2015).

• Antibacterial and Antifungal Activities : A study synthesized Schiff bases using 4-chloro-2-aminophenol, which is structurally similar to the compound of interest. These synthesized compounds exhibited selective antibacterial and antifungal activities, suggesting potential use in developing new antimicrobial agents (Çinarli et al., 2011).